Cas no 89205-00-5 (4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester)
89205-00-5 structure
Product Name:4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester
CAS No:89205-00-5
MF:C15H17NO3
MW:259.300384283066
CID:608899
PubChem ID:71322682
Update Time:2025-04-19
4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester
- methyl 5-(4-tert-butylphenyl)-1,3-oxazole-4-carboxylate
- Methyl 5-(4-(tert-butyl)phenyl)oxazole-4-carboxylate
- 89205-00-5
- DTXSID10752341
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- Inchi: 1S/C15H17NO3/c1-15(2,3)11-7-5-10(6-8-11)13-12(14(17)18-4)16-9-19-13/h5-9H,1-4H3
- InChI Key: CAVOTMATYIIINA-UHFFFAOYSA-N
- SMILES: O1C=NC(C(=O)OC)=C1C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 259.12084340g/mol
- Monoisotopic Mass: 259.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.3Ų
4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
89205-00-5 (4-Oxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester) Related Products
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